1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one

• IUPAC Name: 1,3-dimethyl-2-sulfanylidene-6-(trifluoromethyl)pyrimidin-4-one
• InChI: InChI=1S/C7H7F3N2OS/c1-11-4(7(8,9)10)3-5(13)12(2)6(11)14/h3H,1-2H3
• InChI Key: UWKNJHRIYMVUFV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=S)C)C(F)(F)F
• Molecular Formula: C7H7F3N2OS
• Molecular Weight: 224.21 g/mol

Description

“1,3-Dimethyl-2-thioxo-6-trifluoromethyl-2,3-dihydro-1H-pyrimidin-4-one” is a chemical compound. It belongs to the class of heterocyclic compounds known as pyrimidines. Pyrimidines and their annulated derivatives exhibit significant biological activity and are versatile objects for chemical modification.

Synthesis Analysis

The synthesis of thioxopyrimidines and their condensed analogs with an exocyclic sulfur atom are often based on [3+3], [4+2], [5+1] cyclization processes or domino reactions. In many cases, the methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents.

Scientific Research Applications

Heterocyclic Synthesis

• Abbas et al. (2006) demonstrated a reaction involving this compound which resulted in the production of pyrido[3″,2″:4′,5′]-thieno[3′,2′:4,5]pyrimido[2,1-c][1,2,4,5]tetrazin-6(4H)-ones. This study highlights the compound's potential in synthesizing complex heterocyclic structures, which can have various applications in pharmaceuticals and materials science Abbas, Riyadh, Abdallah, & Gomha, 2006.

Development of New Chemical Derivatives

• Hassneen and Abdallah (2003) explored the synthesis of new derivatives of this compound, leading to the formation of pyridino[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives. This finding is significant for the development of novel chemical entities with potential applications in various fields including chemistry and pharmacology Hassneen & Abdallah, 2003.

Catalysis and Synthesis Processes

• Brahmachari and Nayek (2017) described a catalyst-free synthesis method involving this compound, leading to the formation of functionalized 5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine-4,6,11(5H)-triones. This research underscores the compound's role in facilitating environmentally friendly and efficient synthesis methods Brahmachari & Nayek, 2017.

Quantum Chemical Studies

• Mamarahmonov et al. (2014) conducted quantum chemical studies on the electronic structure and reactivity of substituted 2-oxo(thioxo)thieno[2,3-d]pyrimidin-4-ones, providing insights into the molecular properties that are crucial for developing new materials and drugs Mamarahmonov et al., 2014.

Antitumor Activity

• Edrees and Farghaly (2017) synthesized new derivatives from this compound and evaluated their antitumor activity. This research indicates the potential medical applications of the compound in cancer treatment Edrees & Farghaly, 2017.